Cas no 2228368-41-8 (2-bromo-6-methoxy-4-(nitromethyl)phenol)

• Product Name: 2-bromo-6-methoxy-4-(nitromethyl)phenol
• CAS No: 2228368-41-8
• MF: C₈H₈BrNO₄
• MW: 262.057421684265
• CID: 6597726
• PubChem ID: 165645125
• Update Time: 2025-10-31

2-bromo-6-methoxy-4-(nitromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-4-(nitromethyl)phenol
• 2228368-41-8
• EN300-1927337

• Inchi： 1S/C8H8BrNO4/c1-14-7-3-5(4-10(12)13)2-6(9)8(7)11/h2-3,11H,4H2,1H3
• InChI Key： RWIDLTLRPVIVCF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C[N+](=O)[O-])OC)O

Computed Properties

• Exact Mass: 260.96367g/mol
• Monoisotopic Mass: 260.96367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-bromo-6-methoxy-4-(nitromethyl)phenol

Professional Introduction to 2-bromo-6-methoxy-4-(nitromethyl)phenol (CAS No. 2228368-41-8)

2-bromo-6-methoxy-4-(nitromethyl)phenol, with the chemical identifier CAS No. 2228368-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its bromine and methoxy substituents along with a nitromethyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 2-bromo-6-methoxy-4-(nitromethyl)phenol positions it as a versatile building block for the development of novel therapeutic agents. The presence of both bromine and nitromethyl groups provides multiple sites for functionalization, enabling chemists to tailor its reactivity for specific synthetic pathways. This flexibility is particularly advantageous in the design of molecules targeting complex biological pathways, such as those involved in inflammation, cancer, and neurodegenerative diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity and receptor interactions. The nitromethyl group in 2-bromo-6-methoxy-4-(nitromethyl)phenol serves as a critical moiety for generating electrophilic species, which can engage in nucleophilic aromatic substitution reactions. This property has been leveraged in the synthesis of kinase inhibitors and other proteins that play pivotal roles in cellular signaling.

One of the most compelling aspects of 2-bromo-6-methoxy-4-(nitromethyl)phenol is its potential application in the development of antitumor agents. Studies have demonstrated that nitroaromatic compounds can induce apoptosis and inhibit proliferation in cancer cells by interfering with key metabolic pathways. The bromine substituent further enhances its utility by allowing for cross-coupling reactions, which are essential for constructing more complex molecular architectures.

The methoxy group in the molecule contributes to its solubility and metabolic stability, making it an attractive candidate for further derivatization into orally bioavailable drugs. Researchers have explored its use in creating analogs with improved pharmacokinetic profiles, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2-bromo-6-methoxy-4-(nitromethyl)phenol. By integrating machine learning algorithms with traditional pharmacophore modeling, scientists can predict binding affinities and optimize lead structures with remarkable precision. This approach has accelerated the discovery pipeline for new drug candidates and reduced the time-to-market for innovative therapeutics.

The synthesis of 2-bromo-6-methoxy-4-(nitromethyl)phenol involves multi-step organic transformations that highlight the compound's synthetic utility. The nitromethylation step is particularly noteworthy, as it introduces a highly reactive electrophile that can be further functionalized through various chemical reactions. This process often requires careful control of reaction conditions to ensure high yields and purity.

In addition to its pharmaceutical applications, 2-bromo-6-methoxy-4-(nitromethyl)phenol has shown promise in materials science. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with tailored properties. For instance, it can be incorporated into polymeric matrices to enhance thermal stability or mechanical strength.

The growing interest in green chemistry has also influenced the synthesis of 2-bromo-6-methoxy-4-(nitromethyl)phenol. Researchers are increasingly adopting solvent-free reactions and catalytic methods to minimize waste and energy consumption. These sustainable approaches align with global efforts to promote environmentally responsible chemical manufacturing.

The future prospects for 2-bromo-6-methoxy-4-(nitromethyl)phenol are vast, particularly as our understanding of disease mechanisms continues to evolve. Ongoing research aims to uncover new therapeutic applications and refine synthetic methodologies for this versatile compound. By leveraging cutting-edge technologies and interdisciplinary collaboration, scientists are poised to unlock its full potential in addressing some of the most pressing challenges in medicine and materials science.